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Introduction

TC-2153 is a potent and selective inhibitor of the Striatal-Enriched protein tyrosine
Phosphatase (STEP), a brain-specific phosphatase that plays a crucial role in regulating
synaptic function.[1][2][3] Overactivity of STEP has been implicated in several neuropsychiatric
and neurodegenerative disorders, including Alzheimer's disease.[2][3][4] By inhibiting STEP,
TC-2153 promotes the tyrosine phosphorylation of key signaling proteins such as ERK1/2,
Pyk2, and the glutamate receptor subunit GIuUN2B, thereby modulating synaptic plasticity and
cognitive function.[2][3][5] These application notes provide a detailed protocol for the
preparation of a TC-2153 stock solution using Dimethyl Sulfoxide (DMSOQO) for use in in vitro
and in vivo research settings.

Physicochemical Properties and Storage
Recommendations

A comprehensive understanding of the physicochemical properties of TC-2153 is essential for
accurate and reproducible experimental results. The following table summarizes key
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quantitative data for TC-2153.

Property Value Source
Molecular Weight 355.89 g/mol [1]
Appearance Off-white to light yellow solid [1]
Solubility in DMSO 100 mg/mL (280.99 mM) [1]
Purity ;iSSﬁ)(typically assessed by 6]
Storage of Powder -20°C, protected from light [6]
Stock Solution Storage -20°C or -80°C in aliquots [61[7]
Stock Solution Stability At least 6 months at -20°C [6]

Note: It is crucial to use freshly opened, anhydrous DMSO for preparing the stock solution, as

hygroscopic DMSO can significantly impact the solubility of the product.[1] To prevent

degradation from repeated freeze-thaw cycles, it is highly recommended to aliquot the stock

solution into single-use volumes.[6][7]

Experimental Protocol: Preparation of a 10 mM TC-

2153 Stock Solution in DMSO

This protocol outlines the steps for preparing a 10 mM stock solution of TC-2153 in DMSO.

This concentration is a common starting point for subsequent dilutions to achieve desired

working concentrations for various assays.

Materials:

TC-2153 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes (e.g., 1.5 mL)

Calibrated analytical balance
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e \ortex mixer
o Pipettes and sterile filter tips
Procedure:

o Equilibrate TC-2153 to Room Temperature: Before opening, allow the vial of TC-2153
powder to warm to room temperature to prevent condensation of moisture.

e Weighing the Compound:
o Tare a sterile 1.5 mL microcentrifuge tube on a calibrated analytical balance.

o Carefully weigh the desired amount of TC-2153 powder into the tared tube. To prepare a
10 mM stock solution, the required mass can be calculated using the following formula:
Mass (mg) = Desired Concentration (mM) x Volume (mL) x Molecular Weight ( g/mol ) /
1000 For 1 mL of a 10 mM solution: Mass (mg) = 10 mM x 1 mL x 355.89 g/mol / 1000 =
3.5589 mg

e Dissolving the Compound:

o Add the calculated volume of anhydrous DMSO to the microcentrifuge tube containing the
TC-2153 powder.

o To prepare 1 mL of a 10 mM solution, add 1 mL of DMSO to 3.5589 mg of TC-2153.
e Ensuring Complete Dissolution:

o Tightly cap the tube and vortex thoroughly for 1-2 minutes until the compound is
completely dissolved.[6]

o If necessary, gentle warming in a 37°C water bath or brief sonication can aid in dissolution.
[6][7] Always check the product information for any temperature sensitivity.

» Aliquoting and Storage:

o To avoid repeated freeze-thaw cycles, which can degrade the compound, aliquot the stock
solution into smaller, single-use working volumes (e.g., 10-20 pL) in sterile microcentrifuge
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tubes.[6]

o Clearly label each aliquot with the compound name, concentration (10 mM), solvent
(DMSO), and the date of preparation.

o Store the aliquots at -20°C or -80°C, protected from light.[6][7]

Note on Final DMSO Concentration in Assays: High concentrations of DMSO can be toxic to
cells and may interfere with some biological assays.[6][8] It is critical to ensure that the final
concentration of DMSO in the experimental medium is kept to a minimum, typically below 0.1%
(v/v).[6] Always include a vehicle control (medium with the same final concentration of DMSO)
In your experiments.

Signaling Pathway and Experimental Workflow

TC-2153 exerts its effects by inhibiting the phosphatase activity of STEP. This leads to an
increase in the phosphorylation of several downstream targets, thereby modulating neuronal
signaling.

Downstream Effects
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Caption: Mechanism of action of TC-2153.
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The following diagram illustrates the general workflow for preparing and using the TC-2153
stock solution in a typical cell-based assay.

1. Weigh TC-2153 Powder
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2. Dissolve in Anhydrous DMSO

!
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10. Perform Downstream Analysis
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Caption: Workflow for stock solution preparation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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